Cas no 320-96-7 (1,2-Benzenedicarboxylicacid, 4-fluoro-, 1,2-diethyl ester)

• Product Name: 1,2-Benzenedicarboxylicacid, 4-fluoro-, 1,2-diethyl ester
• CAS No: 320-96-7
• MF: C₁₂H₁₃FO₄
• MW: 240.227627515793
• CID: 317525
• PubChem ID: 136159
• Update Time: 2025-04-19

1,2-Benzenedicarboxylicacid, 4-fluoro-, 1,2-diethyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxylicacid, 4-fluoro-, 1,2-diethyl ester
• diethyl 4-fluorobenzene-1,2-dicarboxylate
• 1,2-Benzenedicarboxylic acid, 4-fluoro-, diethyl ester
• Phthalic acid, 4-fluoro-, diethyl ester
• diethyl4-fluorophthalate
• SCHEMBL4628672
• DTXSID50185831
• diethyl 4-fluorophthalate
• AMY9252
• AKOS005067600
• 320-96-7

• Inchi： 1S/C12H13FO4/c1-3-16-11(14)9-6-5-8(13)7-10(9)12(15)17-4-2/h5-7H,3-4H2,1-2H3
• InChI Key： AHUYNJGTOFVLRF-UHFFFAOYSA-N
• SMILES： FC1C=CC(C(=O)OCC)=C(C(=O)OCC)C=1

Computed Properties

• Exact Mass: 240.07979
• Monoisotopic Mass: 240.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.186
• Boiling Point: 287.3°C at 760 mmHg
• Flash Point: 123.6°C
• Refractive Index: 1.495
• PSA: 52.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters